4-Spiro-[1-thiophthalane] piperidine hydrochloride
Overview
Description
4-Spiro-[1-thiophthalane] piperidine hydrochloride is a heterocyclic organic compound with the molecular formula C12H16ClNS and a molecular weight of 241.79 . It is also known by several synonyms, including Spirothiophthalanepiperidinehydrochloride and 3H-spiro [2-benzothiophene-1,4-piperidine] hydrochloride .
Molecular Structure Analysis
The IUPAC name for this compound is spiro [1H-2-benzothiophene-3,4-piperidine];hydrochloride . The canonical SMILES representation is C1CNCCC12C3=CC=CC=C3CS2.Cl .Physical and Chemical Properties Analysis
This compound has a molecular weight of 241.79 . It has 2 hydrogen bond acceptors and 2 hydrogen bond donors .Scientific Research Applications
Pharmacophore Importance in Medicinal Chemistry
The spiro[chromane-2,4'-piperidine]-4(3H)-one, closely related to 4-Spiro-[1-thiophthalane] piperidine hydrochloride, is a vital pharmacophore in many drugs, drug candidates, and biochemical reagents. Recent advances in synthesizing derivatives of this compound demonstrate its biological relevance, highlighting its potential in developing new biologically active substances (Ghatpande et al., 2020).
Novel Histone Deacetylase (HDAC) Inhibitors
Spiropiperidine hydroxamic acid derivatives, structurally similar to this compound, have been identified as novel HDAC inhibitors. Their ability to inhibit HDACs and antiproliferative activity on tumor cell lines indicates their potential in cancer treatment, as demonstrated in a murine xenograft model (Varasi et al., 2011).
Antimalarial Activity
Compounds related to this compound, specifically spiro[piperidine-4,3'-tetraoxanes], have shown promising antimalarial activities. Screening against chloroquine-sensitive and resistant strains of Plasmodium falciparum indicates their effectiveness in treating malaria with no cytotoxicity towards mammalian cells (Kumar et al., 2012).
Anti-Influenza Activity
Spiropiperidines, structurally similar to this compound, have been evaluated for their anti-influenza A virus activity. Some of these compounds have shown effectiveness against the influenza A H3N2 virus, highlighting their potential as antiviral agents (Fytas et al., 2010).
Antimycobacterial Agents
The atom-economic synthesis of spiro-piperidin-4-ones and their evaluation against Mycobacterium tuberculosis and Mycobacterium smegmatis have been reported. Some of these compounds exhibit significant in vitro and in vivo activity against these bacteria, suggesting their use as potential antimycobacterial agents (Kumar et al., 2008).
Properties
IUPAC Name |
spiro[1H-2-benzothiophene-3,4'-piperidine];hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NS.ClH/c1-2-4-11-10(3-1)9-14-12(11)5-7-13-8-6-12;/h1-4,13H,5-9H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYYXTMKOBDSRNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C3=CC=CC=C3CS2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30593677 | |
Record name | 3H-Spiro[2-benzothiophene-1,4'-piperidine]--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30593677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
191673-07-1 | |
Record name | 3H-Spiro[2-benzothiophene-1,4'-piperidine]--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30593677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Spiro-[1-thiophthalane] piperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.